4-(3-Chloro-5-fluorophenyl)semicarbazide
Cat. No. B8445662
M. Wt: 203.60 g/mol
InChI Key: NMRXREIIDJYCDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05098466
Procedure details
N-methoxycarbonyl-3-chloro-5-fluoroaniline (51.8 gms, 254M) is added to a mixture of hydrazine hydrate (125 ml) and isobutyl alcohol (160 ml). The mixture is heated to 100° for 10 hours under nitrogen. The solution is cooled to room temperature, diluted with water and filtered. The solid is rinsed with water (2×) and dried under vacuum to give 4-(3-chloro-5-fluorophenyl)semicarbazide as a white solid.
Name
N-methoxycarbonyl-3-chloro-5-fluoroaniline
Quantity
51.8 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C[O:2][C:3]([NH:5][C:6]1[CH:11]=[C:10]([F:12])[CH:9]=[C:8]([Cl:13])[CH:7]=1)=O.O.[NH2:15][NH2:16].C(O)C(C)C>O>[Cl:13][C:8]1[CH:7]=[C:6]([NH:5][C:3](=[O:2])[NH:15][NH2:16])[CH:11]=[C:10]([F:12])[CH:9]=1 |f:1.2|
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Inputs
Step One
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Name
|
N-methoxycarbonyl-3-chloro-5-fluoroaniline
|
|
Quantity
|
51.8 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)NC1=CC(=CC(=C1)F)Cl
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
|
Name
|
|
|
Quantity
|
160 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C(C)C)O
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
|
The mixture is heated to 100° for 10 hours under nitrogen
|
|
Duration
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10 h
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
The solid is rinsed with water (2×)
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
dried under vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C=C(C1)F)NC(NN)=O
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
